Cas no 1114647-03-8 (4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)-N-(2-phenylethyl)benzamide)

• Product Name: 4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)-N-(2-phenylethyl)benzamide
• CAS No: 1114647-03-8
• MF: C₂₄H₁₉N₅O₂S
• MW: 441.504963159561
• CID: 5388260
• Update Time: 2025-11-01

4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)-N-(2-phenylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Oxo-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-2-yl)amino]-N-(2-phenylethyl)benzamide
• 4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)-N-(2-phenylethyl)benzamide

• Inchi： 1S/C24H19N5O2S/c30-21(25-15-14-16-6-2-1-3-7-16)17-10-12-18(13-11-17)26-23-28-29-22(31)19-8-4-5-9-20(19)27-24(29)32-23/h1-13H,14-15H2,(H,25,30)(H,26,28)
• InChI Key： PJBWNLGSGFTPGB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C1=CC=C(NC2SC3N(N=2)C(=O)C2=C(N=3)C=CC=C2)C=C1

Computed Properties

• Exact Mass: 441.126
• Monoisotopic Mass: 441.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.75±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-({5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-2-yl}amino)-N-(2-phenylethyl)benzamide

4-({5-Oxo-5H-[1,3,4]Thiadiazolo[2,3-b]Quinazolin-2-Yl}Amino)-N-(2-Phenylethyl)Benzamide: A Comprehensive Overview

4-({5-Oxo-5H-[1,3,4]Thiadiazolo[2,3-b]Quinazolin-2-Yl}Amino)-N-(2-Phenylethyl)Benzamide (CAS No. 1114647-03-8) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamides and incorporates a thiadiazoloquinazoline moiety, which is known for its potential biological activity and applications in drug discovery. The molecule's structure is characterized by a benzamide core linked to a thiadiazoloquinazoline ring system via an amino group. Additionally, the benzamide moiety is substituted with a phenethyl group at the nitrogen atom, further enhancing its chemical complexity and potential bioactivity.

The CAS No. 1114647-03-8 designation uniquely identifies this compound within chemical databases and regulatory frameworks. Its molecular formula is C₂₆H₂₅N₅OS, and its molecular weight is approximately 499.6 g/mol. The compound's structure suggests potential applications in the fields of medicinal chemistry and pharmacology due to the presence of heterocyclic rings that are often associated with enzyme inhibition or receptor binding properties.

Recent studies have highlighted the importance of thiadiazoloquinazoline derivatives in the development of kinase inhibitors. For instance, researchers have demonstrated that such compounds can exhibit significant activity against various protein kinases, which are key targets in cancer therapy. The thiadiazolo[2,3-b]quinazoline moiety in this compound is particularly interesting due to its ability to form hydrogen bonds and interact with the ATP-binding pockets of kinases. This makes CAS No. 1114647-03-8 a promising candidate for further exploration in anti-cancer drug development.

The synthesis of 4-{[5-Oxo-5H-thiadiazolo[2,3-b]quinazolin-2-yl]amino}-N-(2-phenylethyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the thiadiazole ring via cyclization reactions and subsequent coupling with the benzamide derivative. The phenethyl group substitution at the nitrogen atom introduces additional steric and electronic effects that can influence the compound's pharmacokinetic properties.

In terms of biological evaluation, preliminary assays have shown that this compound exhibits moderate inhibitory activity against several cancer cell lines. Its ability to modulate cellular signaling pathways suggests potential use in targeted therapies. Furthermore, computational studies using molecular docking techniques have provided insights into its binding modes with various protein targets, offering valuable information for structure-based drug design.

The benzamide core of this molecule plays a critical role in its chemical stability and solubility properties. Benzamides are known for their ability to form stable amide bonds, which contribute to the overall resilience of the molecule under physiological conditions. The phenethyl group substitution further enhances lipophilicity, potentially improving membrane permeability and bioavailability.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1114647-03-8 is crucial for assessing its ecological impact. Studies on biodegradation rates under different environmental conditions are currently underway to ensure that this compound can be safely utilized without posing risks to ecosystems.

In conclusion, 4-{[5-Oxo-5H-thiadiazolo[2,3-b]quinazolin-2-yl]amino}-N-(2-phenylethyl)benzamide (CAS No. 1114647-03-) represents a significant advancement in the field of heterocyclic chemistry with promising applications in drug discovery and development. Its unique structure and biological activity make it a valuable subject for further research aimed at optimizing its therapeutic potential while ensuring safety and environmental compatibility.